Cas no 1779460-34-2 (methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate
• CAS No: 1779460-34-2
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5770775
• PubChem ID: 84058936
• Update Time: 2025-10-22

methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-1986824
• methyl 2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetate
• 1779460-34-2
• methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate

• Inchi： 1S/C12H14ClNO2/c1-16-11(15)10(14)12(6-7-12)8-4-2-3-5-9(8)13/h2-5,10H,6-7,14H2,1H3
• InChI Key： XLESESFYLJOQDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate

Comprehensive Guide to Methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate (CAS No. 1779460-34-2): Properties, Applications, and Market Insights

Methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate (CAS No. 1779460-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyclopropane ring and a chlorophenyl group, exhibits unique structural characteristics that make it valuable for various synthetic applications. Researchers and industry professionals frequently search for "methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate uses" and "CAS 1779460-34-2 supplier," highlighting its growing relevance in modern chemistry.

The molecular structure of methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate combines a cyclopropane core with an amino ester functionality, offering versatile reactivity. This compound is particularly noted for its potential as an intermediate in the synthesis of bioactive molecules. Recent trends in drug discovery emphasize the importance of cyclopropane-containing compounds, as they often enhance metabolic stability and binding affinity. Searches like "cyclopropylacetate derivatives in drug development" reflect this growing interest.

In pharmaceutical applications, methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate serves as a key building block for potential CNS-active compounds. Its structural features align with current research priorities in neurological and psychiatric drug development. The presence of the 2-chlorophenyl group is particularly noteworthy, as similar motifs are found in several FDA-approved medications. Industry queries such as "chlorophenyl cyclopropane derivatives in medicine" demonstrate the compound's significance in this field.

The agrochemical sector has also shown interest in CAS 1779460-34-2, particularly for developing novel crop protection agents. The strained cyclopropane ring can impart unique biological activity, making it valuable for designing next-generation pesticides with improved selectivity. Recent searches for "amino cyclopropane esters in agriculture" indicate this emerging application area.

Synthetic accessibility is another important aspect of methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate. Modern organic chemists frequently investigate efficient routes to such constrained systems, with search terms like "synthesis of 2-chlorophenyl cyclopropane derivatives" being particularly common. The compound's stability under various conditions makes it attractive for multi-step synthetic sequences.

From a commercial perspective, the market for CAS 1779460-34-2 has shown steady growth, driven by increasing R&D activities in both pharmaceutical and agrochemical sectors. Procurement specialists often search for "methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate price" and "bulk suppliers of CAS 1779460-34-2," indicating robust demand. Current market analysis suggests this trend will continue as more applications are discovered.

Quality control and analytical characterization of methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate are critical for research and industrial use. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structure. Laboratory professionals frequently search for "analytical methods for CAS 1779460-34-2" and "spectral data of cyclopropylacetate derivatives."

Environmental and safety considerations for CAS 1779460-34-2 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage and handling are essential. Safety data sheets and regulatory information are commonly sought with queries like "methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate safety."

Future research directions for methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate may explore its potential in material science and specialty chemicals. The unique stereoelectronic properties of the cyclopropane ring could lead to applications in advanced materials. Emerging search terms like "cyclopropane derivatives in materials science" suggest this expanding interest.

In conclusion, methyl 2-amino-2-1-(2-chlorophenyl)cyclopropylacetate (CAS No. 1779460-34-2) represents an important compound at the intersection of medicinal chemistry and agrochemical research. Its structural features and synthetic versatility continue to drive scientific interest and commercial demand, positioning it as a valuable target for future innovation in multiple chemical disciplines.